Cas no 1321600-77-4 (4-(4-Acetyl-1-piperazinyl)methyl-N-4-methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminophenylbenzamide)

• Product Name: 4-(4-Acetyl-1-piperazinyl)methyl-N-4-methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminophenylbenzamide
• CAS No: 1321600-77-4
• MF: C₃₀H₃₁N₇O₂
• MW: 521.612845659256
• CID: 5217301
• Update Time: 2025-07-23

4-(4-Acetyl-1-piperazinyl)methyl-N-4-methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminophenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Acetyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide
• 4-[(4-acetylpiperazin-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
• Benzamide, 4-[(4-acetyl-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]-
• 4-(4-Acetyl-1-piperazinyl)methyl-N-4-methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminophenylbenzamide

• Inchi： 1S/C30H31N7O2/c1-21-5-10-26(18-28(21)35-30-32-13-11-27(34-30)25-4-3-12-31-19-25)33-29(39)24-8-6-23(7-9-24)20-36-14-16-37(17-15-36)22(2)38/h3-13,18-19H,14-17,20H2,1-2H3,(H,33,39)(H,32,34,35)
• InChI Key： HCSSWFKULPRADJ-UHFFFAOYSA-N
• SMILES： O=C(C)N1CCN(CC2C=CC(C(NC3C=CC(C)=C(C=3)NC3N=CC=C(C4C=NC=CC=4)N=3)=O)=CC=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 39
• Rotatable Bond Count: 7
• Complexity: 796
• XLogP3: 3
• Topological Polar Surface Area: 103

Additional information on 4-(4-Acetyl-1-piperazinyl)methyl-N-4-methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminophenylbenzamide

Comprehensive Overview of 4-(4-Acetyl-1-piperazinyl)methyl-N-4-methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminophenylbenzamide (CAS No. 1321600-77-4)

4-(4-Acetyl-1-piperazinyl)methyl-N-4-methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminophenylbenzamide (CAS No. 1321600-77-4) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its intricate structure featuring a piperazinyl moiety, pyrimidinyl group, and benzamide backbone, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its interactions with biological targets, given its structural resemblance to known kinase inhibitors and receptor modulators.

The compound's CAS number 1321600-77-4 serves as a unique identifier, ensuring precise tracking in chemical databases and regulatory frameworks. Its IUPAC name reflects the complexity of its architecture, which includes multiple functional groups such as the acetyl-piperazine and pyridinyl-pyrimidine segments. These features make it a valuable candidate for studying structure-activity relationships (SAR) in medicinal chemistry. Recent trends in AI-driven drug discovery and computational chemistry have further highlighted the importance of such compounds, as they are frequently used in virtual screening and molecular docking simulations.

One of the most searched questions related to this compound is: "What are the potential therapeutic applications of 4-(4-Acetyl-1-piperazinyl)methyl-N-4-methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminophenylbenzamide?" While preclinical studies suggest its relevance in oncology and neurology, further research is needed to validate these claims. The compound's pharmacokinetic properties, such as solubility and metabolic stability, are also critical factors under investigation. Additionally, its role in targeted therapy and precision medicine aligns with current healthcare advancements, making it a topic of interest for both academia and industry.

From a synthetic chemistry perspective, the preparation of 4-(4-Acetyl-1-piperazinyl)methyl-N-4-methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminophenylbenzamide involves multi-step organic transformations, including amide coupling and nucleophilic substitution reactions. The purity and yield of the final product are crucial for its intended applications, necessitating advanced analytical techniques like HPLC and NMR spectroscopy for characterization. Researchers often optimize reaction conditions to enhance efficiency, a practice underscored by the growing demand for green chemistry and sustainable synthesis methods.

In the context of drug repurposing, this compound has also been examined for its potential to address unmet medical needs. Its structural versatility allows for modifications that could lead to novel bioactive derivatives. For instance, the pyrimidinylaminophenyl segment is a common pharmacophore in FDA-approved drugs, suggesting possible cross-reactivity with established biological pathways. Such insights are invaluable in the era of personalized medicine, where tailored therapeutics are increasingly prioritized.

Another frequently asked question is: "How does 4-(4-Acetyl-1-piperazinyl)methyl-N-4-methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminophenylbenzamide compare to other kinase inhibitors?" Comparative studies indicate that its unique piperazinyl-methyl linker may confer distinct binding affinities and selectivity profiles. This differentiation is critical for minimizing off-target effects and improving therapeutic outcomes. Moreover, the compound's ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties are actively studied to assess its viability as a lead compound.

The rise of machine learning in chemistry has further propelled interest in CAS No. 1321600-77-4, as predictive models increasingly rely on high-quality data for training. Open-access databases and collaborative platforms have facilitated the sharing of experimental results, accelerating the pace of discovery. As the scientific community continues to explore this compound's potential, its role in advancing biomolecular research and therapeutic innovation remains a focal point.

In summary, 4-(4-Acetyl-1-piperazinyl)methyl-N-4-methyl-3-4-(3-pyridinyl)-2-pyrimidinylaminophenylbenzamide represents a compelling subject of study due to its structural complexity and promising biological interactions. Its applications span from drug design to computational modeling, reflecting the interdisciplinary nature of modern chemical research. As advancements in biotechnology and artificial intelligence continue to evolve, this compound is poised to play a pivotal role in shaping the future of pharmaceuticals.